Cas no 1882781-90-9 (Benzonitrile, 2-(1-azetidinyl)-5-formyl-)

• Product Name: Benzonitrile, 2-(1-azetidinyl)-5-formyl-
• CAS No: 1882781-90-9
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 6425114
• PubChem ID: 126980598
• Update Time: 2025-06-08

Benzonitrile, 2-(1-azetidinyl)-5-formyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-(1-azetidinyl)-5-formyl-
• EN300-725700
• SCHEMBL23059233
• 1882781-90-9
• 2-(Azetidin-1-yl)-5-formylbenzonitrile

• Inchi： 1S/C11H10N2O/c12-7-10-6-9(8-14)2-3-11(10)13-4-1-5-13/h2-3,6,8H,1,4-5H2
• InChI Key： IDZHSXWZHDQQNY-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(C=O)=CC=C1N1CCC1

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 348.0±32.0 °C(Predicted)
• pka: 1.29±0.40(Predicted)

Additional information on Benzonitrile, 2-(1-azetidinyl)-5-formyl-

Benzonitrile, 2-(1-azetidinyl)-5-formyl- (CAS No. 1882781-90-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Benzonitrile, 2-(1-azetidinyl)-5-formyl-, identified by its CAS number 1882781-90-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, combining a benzene ring with an azetidinyl group and a formyl substituent, make it a versatile building block for drug development.

The< strong>benzonitrile core of this molecule contributes to its stability and reactivity, enabling it to participate in a wide range of chemical transformations. The presence of the< strong>1-azetidinyl moiety introduces a cyclic amine structure, which is known to enhance binding affinity to biological targets. This feature is particularly valuable in the design of small-molecule drugs that interact with protein receptors or enzymes. The< strong>5-formyl group further extends the compound's synthetic utility, allowing for subsequent functionalization through condensation reactions or reduction processes.

In recent years, the pharmaceutical industry has seen a surge in the development of drugs targeting neurological conditions such as Alzheimer's disease and Parkinson's disease. Compounds containing azetidinyl groups have shown promise in modulating neurotransmitter activity and reducing inflammation. The< strong>Benzonitrile, 2-(1-azetidinyl)-5-formyl- derivative, with its dual functionality, is being explored as a potential lead compound in this area. Preclinical studies have indicated that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in neurodegenerative processes.

The< strong>formyl group in this molecule also opens up possibilities for further derivatization into amides or esters, which are common functional groups in many therapeutic agents. Researchers are investigating its potential use in synthesizing novel anti-inflammatory drugs by incorporating it into larger molecular frameworks. The ability to modify both the benzene ring and the azetidinyl moiety allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability, which are critical factors in drug design.

Advances in computational chemistry have enabled more efficient screening of compounds like< strong>Benzonitrile, 2-(1-azetidinyl)-5-formyl-. Molecular modeling studies suggest that this compound can interact with specific amino acid residues in target proteins, potentially leading to high-affinity binding. These predictions are supported by experimental data from X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which have provided insights into its binding mode. Such structural information is invaluable for optimizing drug candidates and minimizing off-target effects.

The synthesis of< strong>Benzonitrile, 2-(1-azetidinyl)-5-formyl- involves multi-step organic reactions that require precise control over reaction conditions. Recent innovations in synthetic methodologies have improved the yield and purity of this intermediate. For instance, catalytic hydrogenation techniques have been employed to selectively reduce the formyl group into an amine, expanding its utility in drug synthesis. These advancements underscore the importance of< strong>CAS No. 1882781-90-9 as a cornerstone material in modern pharmaceutical research.

The growing interest in this compound is also driven by its potential applications beyond neurological disorders. Preliminary research indicates that derivatives of< strong>Benzonitrile, 2-(1-azetidinyl)-5-formyl- may have anti-cancer properties by inhibiting key signaling pathways involved in tumor growth. Additionally, its structural motifs are being explored for designing drugs targeting infectious diseases caused by bacterial or viral pathogens. The versatility of this intermediate makes it a valuable asset for medicinal chemists seeking to develop novel therapeutics.

In conclusion, Benzonitrile, 2-(1-azetidinyl)-5-formyl-, with its CAS number 1882781-90-9, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic flexibility position it as a key intermediate for developing innovative drugs targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is expected to grow further.